Cas no 3173-56-6 ((isocyanatomethyl)benzene)

Benzyl isocyanate is a chemical substance with a molecular weight of 133.1473.

(isocyanatomethyl)benzene structure

(isocyanatomethyl)benzene structure

Product Name:(isocyanatomethyl)benzene

CAS No:3173-56-6

Molecular Formula:C₈H₇NO

Molecular Weight:133.15

MDL:MFCD00009701

CID:43893

PubChem ID:76639

(isocyanatomethyl)benzene Properties

Names and Identifiers

- Benzyl isocyanate
- (Isocyanatomethyl)benzene
- Benzyl-isocyanate
- Isocyanatomethyl-benzene
- Isocyanic Acid Benzyl Ester
- Phenylisocyanate
- phenylmethyl isocyanate
- Isocyanicacid, benzyl ester (6CI,7CI,8CI)
- 1-(Isocyanatomethyl)benzene
- NSC 118415
- a-Isocyanatotoluene
- Phenylmethylisocyanate
- UNII-8I2LI357GQ
- F2163-0007
- MFCD00009701
- Benzene, isocyanatomethyl-
- NSC118415
- EINECS 221-640-9
- 3173-56-6
- D91149
- 25550-57-6
- Benzyl isocyanate, 99%
- 8I2LI357GQ
- SB74529
- W-106880
- benzyl isocynate
- GEO-00302
- EN300-108000
- Benzene, (isocyanatomethyl)-
- AS-17365
- NS00046247
- Benzylisocyanate
- NSC-118415
- Q27270562
- Isocyanatomethylbenzene
- DTXSID40863116
- AKOS000265473
- FT-0604983
- BB 0253728
- (Isocyanatomethyl)benzene #
- AM85723
- J-650077
- I0426
- SCHEMBL5966
- STK504597
- DB-048095
- ALBB-007528
- +Expand
- MDL： MFCD00009701
- InChIKey： YDNLNVZZTACNJX-UHFFFAOYSA-N
- Inchi： 1S/C8H7NO/c10-7-9-6-8-4-2-1-3-5-8/h1-5H,6H2
- SMILES： C1=CC=C(C=C1)CN=C=O
- BRN： 636508

Computed Properties

Exact Mass: 133.05300
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 133.053
Heavy Atom Count: 10
Complexity: 132
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 29.4A^2

Experimental Properties

LogP: 1.52240
PSA: 29.43000
Refractive Index: n20/D 1.526(lit.)
Water Partition Coefficient: It hydrolyzes with water.
Boiling Point: 118°C/200mmHg(lit.)
Flash Point: Fahrenheit: 113 ° f
Celsius: 45 ° c
Color/Form: Pale yellow liquid
Solubility: Insoluble in water
Sensitiveness: Moisture Sensitive
Density: 1.078 g/mL at 25 °C(lit.)

(isocyanatomethyl)benzene Security Information

Symbol: GHS02 GHS06 GHS08
WGK Germany：3
Safety Term：6.1
Safety Instruction： S23-S26-S36/37-S36/37/39-S16
Packing Group：II
Packing Group：II
Risk Phrases：R10; R23/24/25; R36/37/38
Hazard Level：6.1
Dangerous goods sign： T
Hazardous Material transportation number：UN 3080 6.1/PG 2
Hazard Statement： H226-H301+H331-H315-H317-H319-H334-H335
Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P270-P271-P272-P280-P284-P301+P310+P330-P302+P352+P333+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P370+P378-P403+P233-P405-P501
Prompt：dangerous
Storage Condition：0-10°C
PackingGroup：III
Risk Phrases： 10-36/37/38-42/43
Signal Word：Danger
HazardClass：6.1
FLUKA BRAND F CODES：10-21

(isocyanatomethyl)benzene Customs Data

HS CODE：29291090
Customs Data：

China Customs Code:
29291090

(isocyanatomethyl)benzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P0034Z0-5g	Benzyl Isocyanate	3173-56-6	>99.0%(GC)	5g	$45.00	2024-05-05
A2B Chem LLC	AB45612-25g	Benzyl isocyanate	3173-56-6	98%	25g	$75.00	2024-04-20
abcr	AB174196-1 g	Benzyl isocyanate, 97%; .	3173-56-6	97%	1 g	€59.00	2023-07-20
Enamine	EN300-108000-0.05g	(isocyanatomethyl)benzene	3173-56-6	93%	0.05g	$19.0	2023-10-28
Fluorochem	046913-1g	Benzyl isocyanate	3173-56-6	>98%	1g	￡18.00	2022-03-01
Life Chemicals	F2163-0007-0.25g	Benzyl isocyanate	3173-56-6	95%+	0.25g	$18.0	2023-09-06
OTAVAchemicals	1055530-50MG	(isocyanatomethyl)benzene	3173-56-6	99%	50MG	$29
TRC	B279795-5g	Benzyl Isocyanate	3173-56-6		5g	$ 58.00	2023-04-18
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L02633-1g	Benzyl isocyanate, 98%	3173-56-6	98%	1g	￥414.00	2023-03-15
BAI LING WEI Technology Co., Ltd.	200409-1G	Benzyl isocyanate, 98%	3173-56-6	98%	1G	￥ 66	2022-04-26

(isocyanatomethyl)benzene Suppliers

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(CAS:3173-56-6)(isocyanatomethyl)benzene

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Quantity:1g/5g/10g/100g

Purity:95%+

Pricing Information Last Updated:Wednesday, 27 November 2024 17:41

Price($):discuss personally

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(isocyanatomethyl)benzene Related Literature

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Jiaxin Shi,Tianze Zheng,Yao Zhang,Baohua Guo,Jun Xu Polym. Chem. 2021 12 2421
2. Antitumour imidazotetrazines. Part 36.1 Conversion of 5-aminoimidazole-4-carboxamide to imidazo[5,1-d?][1,2,3,5]tetrazin-4(3H?)-ones and imidazo[1,5-a][1,3,5]triazin-4(3H?)-ones related in structure to the antitumour agents temozolomide and mitozolomide

Yongfeng Wang,Richard T. Wheelhouse,Linxiang Zhao,David A. F. Langnel,Malcolm F. G. Stevens J. Chem. Soc. Perkin Trans. 1 1998 1669
3. Visible light-mediated cross-coupling of electrophiles: synthesis of α-amino amides from isocyanates and ketimines

Junli Zhu,Cancan Dai,Mengyue Ma,Yanni Yue,Xinyuan Fan Org. Chem. Front. 2021 8 1227
4. Synthesis of highly substituted isoquinolines/isoquinolones by ruthenium (ii)-catalyzed reaction of benzyl/α-methyl benzyl/benzoyl isocyanates with diaryl alkynes

Amrendra Kumar,Shubham Jaiswal,Narender Tadigoppula Chem. Commun. 2023 59 2970
5. XIII.—Benzyl isocyanate and isocyanurate

E. A. Letts J. Chem. Soc. 1872 25 446
6. Cyclic tetramers of a five-membered palladacycle based on a head-to-tail-linked isocyanate dimer and their reactivity in cyclotrimerization of isocyanates

Seon Gye Lee,Keun-Young Choi,Yong-Joo Kim,SuJin Park,Soon W. Lee Dalton Trans. 2015 44 6537
7. Reactivities of zero-valent group 10 complexes toward organic isocyanates: synthesis of metallacycles containing dimeric isocyanate units, isocyanate cyclotrimerization, and computational chemistry

Young-Sung Han,Kang-Yeoun Jung,Yong-Joo Kim,Kyoung Koo Baeck,Gang Min Lee,Soon W. Lee New J. Chem. 2019 43 15614
8. Alkali and alkaline earth metal salts of tetrazolone: structurally interesting and excellently thermostable

Piao He,Le Wu,Jin-Ting Wu,Xin Yin,Michael Gozin,Jian-Guo Zhang Dalton Trans. 2017 46 8422
9. Alkali and alkaline earth metal salts of tetrazolone: structurally interesting and excellently thermostable

Piao He,Le Wu,Jin-Ting Wu,Xin Yin,Michael Gozin,Jian-Guo Zhang Dalton Trans. 2017 46 8422
10. Green-light photocleavable meso-methyl BODIPY building blocks for macromolecular chemistry

Paul Strasser,Marina Russo,Pauline Stadler,Patrick Breiteneder,Günther Redhammer,Markus Himmelsbach,Oliver Brüggemann,Uwe Monkowius,Petr Klán,Ian Teasdale Polym. Chem. 2021 12 6927

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